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Executive Summary & Technical Definition

D-Fructose-13C,d2 represents a class of high-fidelity stable isotope tracers designed for
precision metabolic flux analysis (MFA) and hyperpolarized magnetic resonance imaging (MRI).
Unlike singly labeled isotopologues, this dual-labeled hexose incorporates both Carbon-13 (

) and Deuterium (

or D) at specific positions—most commonly D-Fructose-[6-
, 6,6-d

] or D-Fructose-[1-

,1,1-d

]

This dual-labeling strategy serves two critical physicochemical functions:

 NMR Spectral Simplification: The substitution of protons with deuterium eliminates scalar
coupling (
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) and dipolar relaxation pathways, significantly sharpening
-NMR signals and extending longitudinal relaxation times (
) for hyperpolarized imaging.

e Pathway Deconvolution: The mass shift (

) allows Mass Spectrometry (MS) to distinguish fructose-derived metabolites from
endogenous pools with higher specificity than single-isotope tracers, while the deuterium
label acts as a probe for hydride transfer mechanisms and solvent exchange rates.

Chemical Structure & Physicochemical
Properties[1][2]
Molecular Configuration

Fructose exists in solution as an equilibrium of tautomers. The isotopic labeling does not alter
the equilibrium constants but significantly impacts the vibrational modes and magnetic
resonance properties.
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Specification

Chemical Formula

Molecular Weight

~183.16 g/mol (varies by specific isotopomer)

Tautomeric Distribution (25°C)

-D-fructopyranose (~70%),
-D-fructofuranose (~22%),

-D-fructofuranose (~6%)

High in water (>3000 g/L); susceptible to

Solubility ]
mutarotation
Typically
atom %
Isotopic Purity
atom % D

The Deuterium Isotope Effect

The presence of deuterium at the C6 or C1 position introduces a Kinetic Isotope Effect (KIE).

o Primary KIE: If the C-D bond is broken during the rate-limiting step (e.g., oxidation), the

reaction rate (

) decreases.

e Secondary KIE: In D-Fructose-13C,d2, the deuterium is often placed at non-labile positions
(like C6) to act as a conserved tracer. However, researchers must account for the slightly
increased bond strength of C-D vs. C-H, which can subtly alter enzyme binding affinities (

Mechanism of Action: Metabolic Tracing
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The utility of D-Fructose-13C,d2 is defined by its catabolism via Fructolysis (primarily hepatic)
versus Glycolysis.

Pathway Fate (The C6-Label Example)

When D-Fructose-[6-

, 6,6-d

] is employed:

e Phosphorylation: Converted to Fructose-1-Phosphate (F1P) by Ketohexokinase (KHK).

o Cleavage:Aldolase B cleaves F1P into Dihydroxyacetone phosphate (DHAP) and
Glyceraldehyde.[1][2]

o The Fate of C6: The C6 position of fructose becomes the C3 position of Glyceraldehyde
(and subsequently Glyceraldehyde-3-Phosphate, GAP).

o Convergence: GAP converts to Pyruvate. The label ends up at the C3 (methyl) position of
Pyruvate/Lactate.

Crucial Insight: Unlike glucose, which enters glycolysis via Hexokinase and is regulated by
Phosphofructokinase (PFK), fructose bypasses these rate-limiting steps. The dual label allows
researchers to quantify this "unregulated" flux into the lipogenic pool.

Visualization: Fructolysis Pathway & Label Fate

The following diagram illustrates the metabolic fate of the C6-labeled fructose isotopologue.
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Caption: Metabolic fate of D-Fructose-[6-13C, 6,6-d2]. The label (C6) bypasses DHAP and
selectively labels the triose pool leading to pyruvate.

Applications in Drug Development & Research
Hyperpolarized -MRI

While [2-
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]-fructose is the standard for hyperpolarization (due to the quaternary hemiketal carbon), the
addition of deuterium (e.g., [2-

,1,1-d
]-fructose) is an emerging strategy to extend
relaxation times.

¢ Mechanism: The dominant relaxation mechanism for

is dipole-dipole interaction with attached protons. Deuteration reduces the gyromagnetic ratio

(

), drastically reducing dipolar relaxation efficiency.

e Result:

can increase from ~16s to >30s, allowing longer imaging windows to track fructose uptake in
tumors (GLUT5 expression).

Metabolic Flux Analysis (MFA)

In drug development for NASH (Non-Alcoholic Steatohepatitis) or Type 2 Diabetes, researchers
use D-Fructose-13C,d2 to measure De Novo Lipogenesis (DNL).

e Protocol: Administer tracer

Biopsy/Plasma
GC-MS.

e Advantage: The d2 label acts as a "mass tag" that survives the conversion to Acetyl-CoA
(partially) and incorporation into palmitate, distinguishing fructose-driven lipogenesis from
glucose-driven lipogenesis.

Experimental Protocols
Protocol A: Sample Preparation for High-Resolution
NMR
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To quantify tautomeric ratios and verify isotopic enrichment.
e Solvent Selection: Dissolve 10 mg of D-Fructose-13C,d2 in 600

L of
(99.9% D).

o Note: Avoid
to prevent radiation damping and proton exchange if labile positions are deuterated.

» Equilibration: Allow solution to stand at room temperature for 2 hours to reach tautomeric
equilibrium.

e Acquisition:
o Instrument: 600 MHz (or higher) NMR spectrometer equipped with a cryoprobe.
o Pulse Sequence: Inverse-gated decoupling

sequence (to suppress NOE for quantitative accuracy).

o Relaxation Delay (

). Set to

(approx. 10-20s for non-quaternary carbons).
e Analysis: Integrate signals at 64.5 ppm (C6 of
-pyranose) vs. 63.6 ppm (C6 of

-furanose).

Protocol B: Hyperpolarization via Dissolution DNP

For in vivo metabolic imaging.

e Sample Formulation:
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o Mix D-Fructose-13C,d2 (4 M concentration) in a glassing matrix (e.g., glycerol/water 1:1).
o Add radical: 15 mM OXO063 trityl radical.[3]
o Add Gadolinium: 1 mM Gd-chelate (to shorten electronic

).

» Polarization:

o Load into DNP polarizer (e.g., SpinLab or Hypersense).

o lIrradiate with microwaves (approx. 94 GHz at 3.35 T) at 1.4 K for 60—90 minutes.
 Dissolution:

o Rapidly dissolve with superheated buffer (TRIS/EDTA, pH 7.4) to final concentration of
~80 mM.

o QC Check: Measure polarization level immediately (target >15%).
« Injection: Bolus injection into subject within 10 seconds of dissolution (due to

decay).

Data Interpretation & Troubleshooting
Table 1: Signal Interpretation Guide (MS & NMR)
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Observation Probable Cause Corrective Action

NMR: Split Deuterium coupling ( Use deuterium decoupling
during acquisition or verify if

peak (Triplet) ) is active. "d2" is geminal.

Check label position stability

MS: Loss of Deuterium label Solvent exchange or (C1 protons exchange via
(M+1 instead of M+3) enzymatic abstraction. isomerase; C6 protons are
stable).

Ensure rapid transfer (<10s)

MRI: Low Signal-to-Noise Fast

(SNR)

and use high-flip-angle

relaxation. sequences for metabolic

products.

Visualization: DNP Hyperpolarization Workflow

Sample Prep Freezing olarization Buildup MW Irradiation C-13 MRI Acquisition

(13C,d2-Fructose + Radical) (1.4 K) (DNP Process)

Click to download full resolution via product page

Caption: Workflow for generating and utilizing hyperpolarized D-Fructose-13C,d2 for real-time
metabolic imaging.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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